Cas no 858765-51-2 (4-oxo-3-phenyl-4H-chromen-7-yl N,N-dimethylcarbamate)

• Product Name: 4-oxo-3-phenyl-4H-chromen-7-yl N,N-dimethylcarbamate
• CAS No: 858765-51-2
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 5420503
• Update Time: 2025-11-07

4-oxo-3-phenyl-4H-chromen-7-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-3-phenyl-4H-chromen-7-yl dimethylcarbamate
• Carbamic acid, dimethyl-, 4-oxo-3-phenyl-4H-1-benzopyran-7-yl ester (9CI)
• 4-oxo-3-phenyl-4H-chromen-7-yl N,N-dimethylcarbamate

• Inchi： 1S/C18H15NO4/c1-19(2)18(21)23-13-8-9-14-16(10-13)22-11-15(17(14)20)12-6-4-3-5-7-12/h3-11H,1-2H3
• InChI Key： NQGOQULFRNEDMB-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=CC=CC=C1)C2=O)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 4-oxo-3-phenyl-4H-chromen-7-yl N,N-dimethylcarbamate

Comprehensive Overview of 4-oxo-3-phenyl-4H-chromen-7-yl N,N-dimethylcarbamate (CAS No. 858765-51-2)

4-oxo-3-phenyl-4H-chromen-7-yl N,N-dimethylcarbamate (CAS No. 858765-51-2) is a synthetic organic compound belonging to the chromene family, specifically a 7-hydroxycoumarin derivative. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and biochemical studies. Its unique structural features, including a phenyl group at the 3-position and a dimethylcarbamate moiety at the 7-position, make it a versatile intermediate for further chemical modifications.

In the context of drug discovery, 4-oxo-3-phenyl-4H-chromen-7-yl N,N-dimethylcarbamate is often explored for its bioactive properties. Researchers have investigated its potential as a scaffold for designing novel enzyme inhibitors or receptor modulators. The compound's chromen-4-one core is structurally similar to several natural flavonoids, which are known for their antioxidant and anti-inflammatory effects. This similarity has led to increased interest in its structure-activity relationships (SAR) and possible therapeutic benefits.

From a synthetic chemistry perspective, the compound's carbamate functional group offers opportunities for further derivatization. The N,N-dimethylcarbamate moiety is particularly noteworthy because it can influence the compound's lipophilicity and metabolic stability, key factors in medicinal chemistry optimization. Recent studies have highlighted its role in prodrug design, where the carbamate group can be cleaved enzymatically to release active drug molecules.

The growing interest in sustainable chemistry has also brought attention to compounds like 4-oxo-3-phenyl-4H-chromen-7-yl N,N-dimethylcarbamate. Researchers are exploring green synthesis methods to produce such molecules with reduced environmental impact. This aligns with the broader trend of eco-friendly chemical processes, a topic frequently searched by professionals in the field.

In material science, this compound's chromophore properties make it a candidate for optical materials and fluorescent probes. Its ability to absorb and emit light at specific wavelengths has potential applications in sensors and imaging technologies. These attributes are particularly relevant given the current demand for advanced functional materials in industries ranging from healthcare to electronics.

Analytical characterization of 4-oxo-3-phenyl-4H-chromen-7-yl N,N-dimethylcarbamate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for research applications. The compound's CAS No. 858765-51-2 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance.

As the scientific community continues to explore multi-target drug design and hybrid molecules, compounds like 4-oxo-3-phenyl-4H-chromen-7-yl N,N-dimethylcarbamate remain at the forefront of innovation. Its balanced pharmacophore features and synthetic accessibility make it a valuable tool for both academic and industrial research. Future studies may uncover new applications in targeted therapy or diagnostic agents, further expanding its utility.